4-Methyl-2,3-dihydro-1,4-benzoxazin-7-amine;hydrochloride
Overview
Description
4-Methyl-2,3-dihydro-1,4-benzoxazin-7-amine;hydrochloride is a heterocyclic compound . It has an oxazine ring fused with a benzene ring . The compound is a powder in physical form .
Synthesis Analysis
The synthesis of benzoxazine, benzoxazinone, and their derivatives has been able to draw attention of researchers due to their various medicinal uses and physiological activities . For instance, 4-Methyl-2H-1,4-benzoxazin-3(4H)-one has been reported to undergo C-formylation in the presence of 1,1-dichloromethyl methyl ether under Friedel-Crafts reaction conditions .Molecular Structure Analysis
The molecular structure of 4-Methyl-2,3-dihydro-1,4-benzoxazin-7-amine;hydrochloride consists of a six-membered heterocyclic ring with oxygen and nitrogen atoms . The InChI code for the compound is 1S/C9H12N2O.2ClH/c1-11-4-5-12-9-6-7 (10)2-3-8 (9)11;;/h2-3,6H,4-5,10H2,1H3;2*1H .Physical And Chemical Properties Analysis
The compound has a molecular weight of 237.13 . It is a powder in physical form and is stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Anticancer Applications
Derivatives of 2,3-dihydro-1,4-benzoxathiine, a class closely related to 4-Methyl-2,3-dihydro-1,4-benzoxazin-7-amine (AT20462), have been used as anticancer agents due to their biological activity .
Agrochemical Use
Compounds within the benzoxazin family have found applications in agrochemistry, potentially as growth regulators or pesticides due to their chemical properties .
Medicinal Chemistry
Benzoxazin derivatives are explored in medicinal chemistry for their potential as artificial sweeteners, estrogenic agents, and antioxidants .
Pharmaceutical Research
In pharmaceutical research, these compounds are investigated for their serotonin (5-HT 2C) inhibitory effects and antimycotic (antifungal) properties .
Conductivity Enhancement
Decomposition products of similar compounds have been shown to act as nucleating agents that boost the conductivity of doped films in electronic applications .
Antimicrobial Activity
Some benzoxazine derivatives have been synthesized and tested for their in vitro activity against various mycobacteria, suggesting potential antimicrobial applications for AT20462 .
Safety And Hazards
Future Directions
The synthesis of newer benzoxazine derivatives that can be found to be better drugs than already available with lesser toxicity is a potential future direction . This is motivated by the increasing drug resistance and the wide variety of biological activities possessed by heterocyclic compounds having nitrogen, oxygen, or sulphur .
properties
IUPAC Name |
4-methyl-2,3-dihydro-1,4-benzoxazin-7-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O.ClH/c1-11-4-5-12-9-6-7(10)2-3-8(9)11;/h2-3,6H,4-5,10H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQTGMDXZJGCQRW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCOC2=C1C=CC(=C2)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2,3-dihydro-1,4-benzoxazin-7-amine;hydrochloride | |
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